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Compound of Interest

Compound Name: HD-800

Cat. No.: B1192844

The term "HD-800" does not refer to a single, distinct chemical compound with a specific
molecular weight and formula. Instead, research indicates that "HD-800" is a designation used
across various industries to identify a range of different materials and products, from high-
performance metal alloys to polymeric materials and even consumer electronics. This guide
provides a technical overview of the different substances and products identified as "HD-800"
based on available information.

Incoloy 800 Series (HD-800 as a Metal Alloy)

In the field of materials science and engineering, "HD-800" is often associated with the Incoloy
800 series of nickel-iron-chromium alloys. These alloys are known for their excellent strength
and resistance to oxidation and carburization at high temperatures.

Chemical Composition:

Alloys do not have a fixed molecular formula or molecular weight in the same way a pure
chemical compound does. Instead, their composition is expressed in terms of the weight
percentages of their constituent elements. The table below summarizes the typical chemical
composition of the Incoloy 800 series of alloys.
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Incoloy 800 (UNS Incoloy 800H (UNS Incoloy 800HT

Element

N08800) N08810) (UNS N08811)
Nickel (Ni) 30.0 - 35.0% 30.0 - 35.0% 30.0 - 35.0%
Chromium (Cr) 19.0 - 23.0% 19.0 - 23.0% 19.0 - 23.0%
Iron (Fe) 39.5% min Balance Balance
Carbon (C) 0.10% max 0.05 - 0.10% 0.06 - 0.10%
Aluminum (Al) 0.15- 0.60% 0.15 - 0.60% 0.25 - 0.60%
Titanium (Ti) 0.15 - 0.60% 0.15 - 0.60% 0.25 - 0.60%
Al +Ti - 0.30 - 1.20% 0.85 - 1.20%
Manganese (Mn) 1.50% max 1.50% max 1.50% max
Silicon (Si) 1.00% max 1.00% max 1.00% max
Copper (Cu) 0.75% max 0.75% max 0.75% max
Sulfur (S) 0.015% max 0.015% max 0.015% max

Experimental Protocols:
The characterization of these alloys involves several standard metallurgical testing protocols:

o Chemical Analysis: Techniques such as X-ray fluorescence (XRF) or inductively coupled
plasma mass spectrometry (ICP-MS) are used to determine the elemental composition.

e Mechanical Testing: Tensile testing (ASTM EB8), creep testing (ASTM E139), and stress
rupture testing (ASTM E139) are performed to evaluate mechanical properties at room and
elevated temperatures.

o Corrosion Testing: Various ASTM standards are followed to assess resistance to different
corrosive environments, including oxidation, carburization, and sulfidation.

Logical Relationship of Incoloy 800 Series:
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The different grades of Incoloy 800 are distinguished by their carbon, aluminum, and titanium
content, which in turn affects their high-temperature mechanical properties.
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Relationship between Incoloy 800, 800H, and 800HT.

HD800-U (Polyethylene Homopolymer)

"HD800-U" also refers to a narrow molecular weight distribution polyethylene homopolymer.[1]
As a polymer, it consists of repeating ethylene monomer units, and its molecular weight is
expressed as an average over a distribution of different chain lengths.

Key Properties of HD800-U:
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Property Value Test Method
Melt Index (190°C/2.16 kg) 8.0 g/10 min ASTM D1238
Density 0.962 g/cm?3 ASTM D1505
Tensile Strength at Yield 4,000 psi (27.6 MPa) ASTM D638
Elongation at Break >600% ASTM D638
Flexural Modulus 200,000 psi (1379 MPa) ASTM D790

Experimental Workflow for Polymer Characterization:

The properties of polymers like HD800-U are determined through a series of standardized

tests.

Polymer Sample

(HD800-U)
Melt Flow Indexer Density Gradient Column Universal Testing Machine
(ASTM D1238) (ASTM D1505) (ASTM D638, D790)

Tensile & Flexural Properties

-
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Typical experimental workflow for polyethylene characterization.

Other Designations

It is important to note that "HD 800" is also used as a model number for products in other fields,
such as the Sennheiser HD 800 headphones.[2][3][4] Additionally, in the context of
pharmaceutical compounding, "USP 800" refers to a set of standards for handling hazardous
drugs (HDs).[5][6][7] These designations are unrelated to a specific chemical's molecular
weight or formula.
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In conclusion, for researchers, scientists, and drug development professionals, it is crucial to
identify the specific context in which "HD-800" is being used to access the correct technical
information. Without further qualifiers, the term is ambiguous and can lead to confusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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